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Compound of Interest

Compound Name: 2-Phenoxyethanol

Cat. No.: B1175444

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the solubility of 2-
phenoxyethanol in water and a range of common organic solvents. The information is curated
to be a vital resource for professionals in research, scientific analysis, and drug development,
offering precise data and methodologies to support formulation and experimental design.

Quantitative Solubility Data

The solubility of 2-phenoxyethanol is a critical parameter in its application across various
scientific and industrial fields, including pharmaceuticals and cosmetics. Below are tabulated
summaries of its solubility in water and various organic solvents.

Solubility in Water

2-Phenoxyethanol exhibits moderate solubility in water. This property is crucial for its use in
agueous formulations.

Temperature Solubility ( Molarity

°C) 4/100g ) Solubility (g/L) (moliL) Reference
20 2.4 27 ~0.195 [1][2]

23 - 30 ~0.217 [3][4][5]
Not Specified - 26 ~0.188 [6][71[8]

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1175444?utm_src=pdf-interest
https://www.benchchem.com/product/b1175444?utm_src=pdf-body
https://www.benchchem.com/product/b1175444?utm_src=pdf-body
https://www.benchchem.com/product/b1175444?utm_src=pdf-body
https://www.benchchem.com/product/b1175444?utm_src=pdf-body
https://yg-chem.co.jp/files/english/PHE-G_PHE-SP.pdf
https://www.acs.org/molecule-of-the-week/archive/p/2-phenoxyethanol.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9852958.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB9852958.aspx
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB9852958.htm
https://atamankimya.com/sayfalar.asp?LanguageID=1&cid=3&id=13&id2=12627
https://en.wikipedia.org/wiki/Phenoxyethanol
https://atamankimya.com/sayfalaralfabe.asp?LanguageID=2&cid=3&id=2871&id2=4478
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1175444?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Note: The density of the saturated solution is assumed to be approximately 1 g/mL for the g/L
to Molarity conversion.

Solubility in Organic Solvents

2-Phenoxyethanol is widely soluble in a variety of organic solvents. For many common polar
organic solvents, it is described as miscible, meaning it is soluble in all proportions.

Solvent Qualit-a-tive Quantitative Data Reference
Solubility
Acetone Miscible - [61[71181[9]
Ethanol Miscible - [61[7181[9]
Glycerol Miscible - [61[71181[9]
Methanol Soluble
Propylene Glycol Miscible - [10]
Isopropyl Palmitate Soluble - [11]
Diethyl Ether Soluble - [61[71[8]
Chloroform Soluble - [61[71[8]
Peanut Oil Slightly Soluble - [61[71[81[9]
Olive Ol Slightly Soluble - [61[71[8][9]

Experimental Protocols for Solubility Determination

Accurate determination of solubility is paramount for the reliable application of 2-
phenoxyethanol. The following are detailed methodologies for key experimental protocols.

Equilibrium Shake-Flask Method

The shake-flask method is a widely recognized and reliable technique for determining the
equilibrium solubility of a substance.[12][13][14][15][16]
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Objective: To determine the saturation concentration of 2-phenoxyethanol in a given solvent at
a controlled temperature.

Materials:

e 2-Phenoxyethanol (high purity)

e Solvent of interest (e.g., water, ethanol)

e \olumetric flasks

e Analytical balance

o Constant temperature water bath or incubator with shaker

o Centrifuge or filtration apparatus (e.g., syringe filters with appropriate membrane)

e Analytical instrument for quantification (e.g., UV-Vis spectrophotometer, HPLC)

Procedure:

o Preparation of Supersaturated Solution: Add an excess amount of 2-phenoxyethanol to a
known volume of the solvent in a sealed flask. The excess is crucial to ensure that
equilibrium is reached from a state of saturation.

» Equilibration: Place the sealed flask in a constant temperature shaker bath. Agitate the
mixture for a prolonged period (typically 24-72 hours) to ensure that equilibrium is
established. The shaking facilitates the dissolution process.

o Phase Separation: After equilibration, cease agitation and allow the undissolved solute to
settle. To separate the saturated solution from the excess solute, either centrifuge the
sample at a controlled temperature or filter it using a syringe filter. This step must be
performed carefully to avoid temperature fluctuations that could alter the solubility.

e Quantification: Accurately dilute an aliquot of the clear, saturated supernatant. Analyze the
concentration of 2-phenoxyethanol in the diluted sample using a pre-calibrated analytical
method, such as UV-Vis spectrophotometry or High-Performance Liquid Chromatography
(HPLC).
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e Calculation: Based on the measured concentration and the dilution factor, calculate the
solubility of 2-phenoxyethanol in the solvent at the specified temperature.

Workflow for Shake-Flask Solubility Determination

Add excess 2-phenoxyethanol to solvent

'

Seal flask and place in temperature-controlled shaker

'

Agitate for 24-72 hours to reach equilibrium

'

Separate saturated solution from excess solute (centrifuge/filter)

'

Dilute an aliquot of the clear supernatant

:

Analyze concentration (e.g., HPLC, UV-Vis)

'

Calculate solubility
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Shake-Flask Method Workflow

Titration Method for Solubility Determination

For ionizable compounds, a titration method can be an efficient way to determine solubility.
While 2-phenoxyethanol is not strongly ionizable, this method can be adapted for related
compounds or in specific formulations.

Objective: To determine the solubility of a weakly acidic or basic compound by titration.
Materials:

o Saturated solution of the compound of interest

» Standardized titrant (e.g., NaOH for an acidic compound)

e pH meter or indicator

o Burette, pipette, and beaker

o Magnetic stirrer and stir bar

Procedure:

o Prepare Saturated Solution: Prepare a saturated solution of the compound as described in
the shake-flask method (steps 1-3).

« Titration Setup: Accurately pipette a known volume of the clear, saturated solution into a
beaker. If necessary, add a suitable solvent to increase the volume. Place a calibrated pH
electrode and a magnetic stir bar in the beaker.

« Titration: Titrate the solution with a standardized titrant, recording the volume of titrant added
and the corresponding pH at regular intervals.

» Endpoint Determination: Identify the equivalence point of the titration from the resulting
titration curve (a plot of pH versus titrant volume).

o Calculation: Use the volume of titrant at the equivalence point and its known concentration to
calculate the number of moles of the solute in the initial volume of the saturated solution.
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From this, the molar solubility can be determined.

Visualizations of Key Pathways and Relationships
Metabolic Pathway of 2-Phenoxyethanol

In biological systems, 2-phenoxyethanol is primarily metabolized through oxidation to
phenoxyacetic acid.

Metabolic Pathway of 2-Phenoxyethanol

2-Phenoxyethanol

Oxidation

Phenoxyacetic Acid

Click to download full resolution via product page

Metabolism of 2-Phenoxyethanol

Mechanism of Action as a Preservative

2-Phenoxyethanol's efficacy as a preservative stems from its ability to disrupt microbial
cellular integrity.
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Preservative Mechanism of 2-Phenoxyethanol

2-Phenoxyethanol

Microbial Cell
Cell Membrane Disruption Inhibition of Essential Enzymes

~

Inhibition of Microbial Growth

Click to download full resolution via product page

2-Phenoxyethanol's Preservative Action

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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